Cas no 1805227-66-0 (2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1805227-66-0
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844711
• Update Time: 2025-08-04

2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-8(11)4-1-7(18-9(12,13)14)6(3-17)16-5(4)2-15/h1,3,8H,2,15H2
• InChI Key： LOSNNUNKZPDPQH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)N=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Compound CAS No. 1805227-66-0: 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

The compound with CAS No. 1805227-66-0, known as 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems and as a precursor for advanced materials. Its ability to act as a versatile building block in organic synthesis has been extensively explored, particularly in the context of constructing complex molecular architectures. The aminomethyl group serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic profiles.

In addition to its role in drug design, this compound has also been investigated for its applications in catalysis and sensor technology. The trifluoromethoxy group contributes to the molecule's stability under harsh conditions, making it suitable for use in high-throughput screening processes. Furthermore, its electronic properties make it a promising candidate for designing sensors capable of detecting trace amounts of hazardous substances in environmental monitoring systems.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. Researchers have successfully utilized this compound to synthesize bioconjugates that exhibit improved binding affinities to target molecules. Such advancements have significant implications for the development of diagnostics and therapeutics in the biomedical sector.

From an environmental standpoint, the stability and biodegradability of this compound have been thoroughly examined. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. This attribute aligns with the growing demand for sustainable and eco-friendly solutions across various industries.

In conclusion, CAS No. 1805227-66-0 represents a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with its versatile reactivity and environmental compatibility, positions it as a key player in advancing modern chemical research and industrial applications.